![molecular formula C8H12N2O3S B6340003 [2-Methanesulfonyl-1-(prop-2-en-1-yl)-1H-imidazol-5-yl]methanol CAS No. 1221342-99-9](/img/structure/B6340003.png)
[2-Methanesulfonyl-1-(prop-2-en-1-yl)-1H-imidazol-5-yl]methanol
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Overview
Description
“[2-Methanesulfonyl-1-(prop-2-en-1-yl)-1H-imidazol-5-yl]methanol” is a chemical compound with the molecular formula C8H12N2O3S . It has a molecular weight of 216.26 . The compound is also known as 1H-Imidazole-5-methanol, 2-(methylsulfonyl)-1-(2-propen-1-yl)- .
Synthesis Analysis
The synthesis of imidazole compounds has been extensively studied . Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole . Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia .Molecular Structure Analysis
Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen . Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms .Chemical Reactions Analysis
Imidazole has become an important synthon in the development of new drugs . The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc .Physical And Chemical Properties Analysis
Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents . It is an amphoteric in nature i.e., it shows both acidic and basic properties .Scientific Research Applications
Mechanical Property Analysis of Single Crystals
The compound has been utilized in the study of mechanical properties of single crystals. Researchers have employed molecular mechanics to calculate several mechanical properties such as elastic constant tensors, shear modulus, bulk modulus, Young’s modulus, and Poisson’s ratio. The compound’s role in these studies is crucial as it contributes to understanding the correlation between molecular structure and mechanical properties, which is essential for materials science and engineering .
Antifungal Applications
Imidazole-containing compounds like this one have shown strong effectiveness against Aspergillus fumigatus , the causative agent for diseases such as pulmonary aspergillosis. The compound’s antifungal properties make it suitable for anti-aspergillus activity studies, which is significant for medical research and pharmaceutical applications .
Selective Separation Materials
This compound has been used in the synthesis of cadmium(II)-imprinted polymers for selective separation. The imprinted polymers exhibit high selectivity towards cadmium(II) ions, which is vital for environmental monitoring and industrial applications where heavy metal ion separation is required .
Chemopreventive and Anticancer Research
Allyl groups, such as those present in this compound, are being studied for their chemopreventive aspects and investigational anticancer applications. The compound’s structure allows it to be a candidate for novel therapeutic strategies, particularly in the delivery of chemopreventive agents in cancer treatment .
Photochemical Property Studies
The compound’s structure includes an allyl group, which is significant in the study of photochemical properties. The overlap of adjacent p orbitals in such compounds can affect the reactivity of a carbon center, which is a topic of interest in organic chemistry and materials science .
Mechanism of Action
The mechanism of action of imidazole compounds is diverse and depends on the specific derivative . Many imidazole derivatives show biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Future Directions
Imidazole has become an important synthon in the development of new drugs . There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring . This suggests that “[2-Methanesulfonyl-1-(prop-2-en-1-yl)-1H-imidazol-5-yl]methanol” and similar compounds may have potential applications in the development of new therapeutic agents.
properties
IUPAC Name |
(2-methylsulfonyl-3-prop-2-enylimidazol-4-yl)methanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O3S/c1-3-4-10-7(6-11)5-9-8(10)14(2,12)13/h3,5,11H,1,4,6H2,2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFWBXXHYSWKVMB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=NC=C(N1CC=C)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[2-Methanesulfonyl-1-(prop-2-en-1-yl)-1H-imidazol-5-yl]methanol |
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